Cas no 1361489-40-8 (5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361489-40-8
• MF: C₁₄H₈Cl₃F₃
• MW: 339.567531585693
• CID: 4991360
• Update Time: 2025-06-11

5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8Cl3F3/c1-7-2-4-10(14(18,19)20)9(6-7)8-3-5-11(15)13(17)12(8)16/h2-6H,1H3
• InChI Key： BKGHIRVKGPJPHG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C)C=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

Introduction to Compound with CAS No. 1361489-40-8 and Product Name: 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

The compound with the CAS number 1361489-40-8 and the product name 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and material science. The presence of multiple halogen atoms and a methyl group on a biphenyl core imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications.

In the realm of pharmaceutical research, biphenyl derivatives have long been recognized for their diverse biological activities. The specific substitution pattern in 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl contributes to its remarkable chemical versatility. The chlorine atoms at the 2,3, and 4 positions enhance electrophilic aromatic substitution reactions, while the trifluoromethyl group at the 2' position introduces electron-withdrawing effects that modulate the compound's reactivity. This combination makes it an attractive candidate for designing novel therapeutic agents.

Recent studies have highlighted the importance of halogenated biphenyls in drug discovery. For instance, researchers have demonstrated that such compounds can exhibit potent inhibitory effects on various enzymatic targets relevant to human diseases. The structural features of 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl align well with these findings, suggesting its potential as a lead compound for further development. Specifically, the electron-deficient nature of the biphenyl ring system facilitates interactions with biological targets, thereby enhancing binding affinity.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of multiple reactive sites allows for facile functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid diversification of molecular structures is often required. Researchers have leveraged these properties to develop libraries of biphenyl derivatives for high-throughput screening (HTS) campaigns.

The role of fluorine-containing moieties in pharmaceuticals cannot be overstated. The trifluoromethyl group in 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl not only enhances metabolic stability but also influences pharmacokinetic profiles favorably. This is particularly relevant in modern drug design where optimizing bioavailability is a critical goal. Computational studies have further revealed that the trifluoromethyl group can improve binding interactions by increasing lipophilicity and reducing hydrogen bonding capabilities.

In addition to its pharmaceutical applications, 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl has shown promise in material science. Its rigid biphenyl core and electron-withdrawing substituents make it an excellent candidate for designing organic semiconductors and liquid crystals. These materials are integral to advanced display technologies and optoelectronic devices. Recent patents have highlighted its use as a building block for high-performance organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes halogenation followed by selective methylation and trifluoromethylation at specific positions on the biphenyl ring. Advances in catalytic methods have enabled more efficient and scalable production processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce chlorine atoms with high regioselectivity.

Evaluation of 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl in preclinical models has provided insights into its biological activity. Initial studies indicate that it exhibits moderate potency against certain kinases associated with cancer cell proliferation. The compound's ability to inhibit these enzymes may translate into therapeutic benefits if further refined through structure-activity relationship (SAR) studies. Additionally, its interaction with other biological targets remains an area of active investigation.

The safety profile of this compound is another critical consideration during drug development. While preliminary toxicology studies suggest low acute toxicity at tested doses, comprehensive assessments are necessary before considering clinical trials. Researchers are employing modern in silico tools to predict potential adverse effects early in the development process. These computational approaches help identify risks associated with halogenated aromatic compounds.

Future directions for research on 5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl include exploring novel synthetic methodologies and expanding its biological applications. Innovations such as flow chemistry could streamline large-scale production while maintaining high purity standards. Collaborative efforts between academia and industry are likely to accelerate progress by combining expertise in synthetic chemistry with medicinal chemistry.

In conclusion,5'-Methyl-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS No: 1361489-40-8) stands out as a versatile compound with significant potential across multiple domains including pharmaceuticals and materials science. Its unique structural features offer opportunities for designing next-generation therapeutics and advanced materials alike. Continued research efforts will undoubtedly unlock new possibilities for this remarkable chemical entity.